1-(4,5-Dimethyl-2-propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole
1-(4,5-Dimethyl-2-propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole
Brand Name:
Vulcanchem
CAS No.:
913241-45-9
VCID:
VC0497726
InChI:
InChI=1S/C17H19N3O3S/c1-4-9-23-16-10-12(2)13(3)11-17(16)24(21,22)20-15-8-6-5-7-14(15)18-19-20/h5-8,10-11H,4,9H2,1-3H3
SMILES:
CCCOC1=C(C=C(C(=C1)C)C)S(=O)(=O)N2C3=CC=CC=C3N=N2
Molecular Formula:
C17H19N3O3S
Molecular Weight:
345.4g/mol
1-(4,5-Dimethyl-2-propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole
CAS No.: 913241-45-9
Main Products
VCID: VC0497726
Molecular Formula: C17H19N3O3S
Molecular Weight: 345.4g/mol
| CAS No. | 913241-45-9 |
|---|---|
| Product Name | 1-(4,5-Dimethyl-2-propoxybenzenesulfonyl)-1H-1,2,3-benzotriazole |
| Molecular Formula | C17H19N3O3S |
| Molecular Weight | 345.4g/mol |
| IUPAC Name | 1-(4,5-dimethyl-2-propoxyphenyl)sulfonylbenzotriazole |
| Standard InChI | InChI=1S/C17H19N3O3S/c1-4-9-23-16-10-12(2)13(3)11-17(16)24(21,22)20-15-8-6-5-7-14(15)18-19-20/h5-8,10-11H,4,9H2,1-3H3 |
| Standard InChIKey | ZYEKRZQFJXRZTO-UHFFFAOYSA-N |
| SMILES | CCCOC1=C(C=C(C(=C1)C)C)S(=O)(=O)N2C3=CC=CC=C3N=N2 |
| Canonical SMILES | CCCOC1=C(C=C(C(=C1)C)C)S(=O)(=O)N2C3=CC=CC=C3N=N2 |
| PubChem Compound | 15943817 |
| Last Modified | Nov 11 2021 |
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